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What are the most common GI side effects observed in clinical trials? In the phase 3 AURORA 1

trial and its continuation (AURORA 2), the most frequently reported GI adverse reactions in patients

taking voclosporin (23.7 mg twice daily) with background therapy were diarrhea, upper abdominal

pain, dyspepsia (indigestion), and abdominal pain [1]. The table below summarizes the incidence of

these events.

What is the incidence of these GI effects? The following table quantifies the incidence of GI adverse

reactions from the integrated safety analysis of the AURORA clinical trials [1].

Adverse Reaction Voclosporin + MMF + LDS (n=267) Placebo + MMF + LDS (n=266)

Diarrhea 19% 13%

Upper Abdominal Pain 7% 2%

Dyspepsia 6% 3%

Abdominal Pain 5% 2%

Nausea Reported [2] Reported [2]

Vomiting Reported [2] Reported [2]
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Are there any recently identified GI side effects from post-marketing surveillance? A recent

real-world safety study analyzing the FDA Adverse Event Reporting System (FAERS) database from
2021 to 2024 has identified significant signals for gingival swelling (overgrowth of the gums)

associated with voclosporin use. This was categorized as a previously unreported adverse event in
this context [3].

Scientific Context and Mechanisms

For researchers designing studies or investigating mechanisms, the following context is crucial.

Class Effect: GI disturbances are a known class effect of calcineurin inhibitors (CNIs) [4].
Voclosporin's GI profile is consistent with this, though it has a distinct chemical structure from

cyclosporine.
Mechanism Insight: The exact mechanism behind CNI-induced GI effects is not fully elucidated but

is thought to be multifactorial. As a CNI, voclosporin's primary mechanism of action is the inhibition
of calcineurin in T-cells, leading to suppressed immune response and cytokine production (e.g., IL-2)

[5] [4]. It is hypothesized that this local immunomodulatory effect on the GI tract, along with a direct
irritant effect on the gastric mucosa, may contribute to symptoms like diarrhea, nausea, and

dyspepsia. The following diagram illustrates the primary mechanism of action.
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For professionals developing monitoring protocols or managing clinical trials, consider these points.

Time to Onset: A real-world safety analysis indicated that the median time to onset for any adverse
event with voclosporin was 54.5 days [3]. This can inform the duration and focus of safety

monitoring periods in study designs.
Protocol Considerations for GI Effects:

Data Collection: Ensure case report forms (CRFs) specifically capture the grade, duration, and
management of common GI events like diarrhea, nausea, and abdominal pain.

Supportive Care: Protocols should include guidelines for managing these events, which may
include anti-diarrheal or anti-emetic medications, dietary advice, and ensuring adequate

hydration.
Dose Modification: While the clinical trials did not always require dose interruption for GI

events, protocols should define clear criteria for when to consider temporary dose reduction or
interruption based on severity (e.g., CTCAE grading) and clinical judgment.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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